![molecular formula C14H14N2O3S B2374058 2-(2-methoxybenzamido)-N-methylthiophene-3-carboxamide CAS No. 864974-71-0](/img/structure/B2374058.png)
2-(2-methoxybenzamido)-N-methylthiophene-3-carboxamide
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Overview
Description
2-(2-methoxybenzamido)-N-methylthiophene-3-carboxamide is a useful research compound. Its molecular formula is C14H14N2O3S and its molecular weight is 290.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Metabolites and Drug Candidates
Researchers have explored the synthesis of specific metabolites and potential therapeutic agents. For instance, the synthesis of a metabolite of metoclopramide, which involves the coupling of specific benzamides, underscores the compound's relevance in understanding drug metabolism and detection in biological samples (Maurich et al., 1994). Similarly, the creation of selective inhibitors for trypanosomal glyceraldehyde phosphate dehydrogenase, designed from benzamido-adenosine analogues, highlights the role of these compounds in developing treatments for sleeping sickness (Calenbergh et al., 1994).
Conformational and Structural Analysis
Conformational analysis of furan- and thiophene-based arylamides has revealed insights into their structural preferences, which are essential for understanding their behavior as foldamer building blocks (Galan et al., 2013). This research provides valuable information on how intramolecular forces influence the conformational flexibility of these compounds, which is crucial for their application in designing novel molecular architectures.
Pharmacological Applications
The compounds have also been evaluated for their pharmacological potential, such as their role as serotonin-3 (5-HT3) receptor antagonists (Kuroita et al., 1996). This research is indicative of the broader utility of benzamides in developing drugs that target specific receptors for therapeutic benefits.
Chemical Synthesis and Catalysis
Research on the regioselective ortho-acetoxylation and methoxylation of N-(2-benzoylphenyl)benzamides via substrate-directed C–H activation highlights the application of these compounds in facilitating specific chemical transformations (Reddy et al., 2011). Such studies are fundamental in the development of efficient synthetic methodologies that can be applied in various chemical synthesis contexts.
Mechanism of Action
Target of Action
Similar compounds like 2-methoxyestradiol have been found to inhibit the formation of new blood vessels that tumors need in order to grow (angiogenesis) .
Mode of Action
Related compounds such as glyburide stimulate insulin secretion through the closure of atp-sensitive potassium channels on beta cells, raising intracellular potassium and calcium ion concentrations .
Biochemical Pathways
Compounds like pirtobrutinib, a kinase inhibitor, affect the signaling protein of the b-cell antigen receptor (bcr) and cytokine receptor pathways .
Pharmacokinetics
Similar compounds like 2-methoxyestradiol have been found to bind to plasma, albumin, alpha1-acid glycoprotein, and sex-hormone-binding globulin .
Result of Action
Related compounds like glyburide are used to improve glycemic control in adults with type 2 diabetes mellitus .
Properties
IUPAC Name |
2-[(2-methoxybenzoyl)amino]-N-methylthiophene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c1-15-12(17)10-7-8-20-14(10)16-13(18)9-5-3-4-6-11(9)19-2/h3-8H,1-2H3,(H,15,17)(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZYPRYRXEQNWKL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(SC=C1)NC(=O)C2=CC=CC=C2OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.